![molecular formula C13H23BO2SSi B6148462 trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane CAS No. 942070-36-2](/img/no-structure.png)
trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane
Overview
Description
Scientific Research Applications
Borylation Reactions
- Pinacol Benzyl Boronate Synthesis : This compound participates in borylation at the benzylic C-H bond of alkylbenzenes, catalyzed by palladium. The resulting pinacol benzyl boronate is valuable for Suzuki-Miyaura cross-coupling reactions and drug discovery .
Drug Development and Enzyme Inhibition
Boron-containing compounds play crucial roles in drug research. Here’s how this compound fits in:
- Enzyme Inhibition : Boric acid derivatives, including those with silicon substituents, are used as enzyme inhibitors. Researchers explore their potential in treating tumors, microbial infections, and even as anticancer agents .
Mechanism of Action
Target of Action
Trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane is a complex organosilicon compound. The primary targets of this compound are alkyl or aryl alkynes and alkenes . These targets play a crucial role in various organic reactions, serving as the foundation for the formation of new carbon-carbon bonds.
Mode of Action
The compound interacts with its targets through a process known as borylation . In the presence of a palladium catalyst, it can form pinacol benzyl boronate by borylating at the benzylic C-H bond of alkylbenzenes . This interaction results in the formation of new bonds and the generation of new compounds.
Biochemical Pathways
The compound affects the biochemical pathway of hydroboration . Hydroboration is a chemical reaction that involves the addition of a boron-hydrogen bond to a carbon-carbon double bond. The compound, acting as a boron source, can participate in the hydroboration of alkyl or aryl alkynes and alkenes . The downstream effects include the formation of boronate esters, which are valuable intermediates in organic synthesis.
Result of Action
The result of the compound’s action is the formation of new organoboron compounds, such as pinacol benzyl boronate . These compounds are valuable in organic synthesis and can be used to create a wide range of other compounds, including pharmaceuticals and polymers.
Action Environment
The action, efficacy, and stability of trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane are influenced by various environmental factors. For instance, the presence of a suitable catalyst (such as palladium) is necessary for the borylation reaction . Additionally, the reaction typically needs to be carried out under controlled conditions (e.g., specific temperature and pressure) to ensure optimal results. The compound is also sensitive to moisture and should be stored in a dry environment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane involves the reaction of 5-bromo-2-thiophenecarboxaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, followed by the addition of trimethylsilyl chloride.", "Starting Materials": [ "5-bromo-2-thiophenecarboxaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "trimethylsilyl chloride" ], "Reaction": [ "Step 1: 5-bromo-2-thiophenecarboxaldehyde is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst to form 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-ol.", "Step 2: The resulting product from step 1 is then reacted with trimethylsilyl chloride in the presence of a base to form trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane." ] } | |
CAS RN |
942070-36-2 |
Product Name |
trimethyl[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]silane |
Molecular Formula |
C13H23BO2SSi |
Molecular Weight |
282.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
